Cas no 88951-97-7 (Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester)
88951-97-7 structure
Product Name:Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester
CAS No:88951-97-7
MF:C17H16O4
MW:284.306545257568
CID:618644
PubChem ID:11033390
Update Time:2025-04-19
Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester
- (2-acetyl-4-methylphenyl) 2-methoxybenzoate
- 88951-97-7
- AKOS005132724
- DTXSID50452737
-
- Inchi: 1S/C17H16O4/c1-11-8-9-16(14(10-11)12(2)18)21-17(19)13-6-4-5-7-15(13)20-3/h4-10H,1-3H3
- InChI Key: PVJARDVSXPGJKR-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1OC)=O)C1C=CC(C)=CC=1C(C)=O
Computed Properties
- Exact Mass: 284.10485899g/mol
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
88951-97-7 (Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester) Related Products
- 7250-94-4(2-Acetoxyacetophenone)
- 31165-67-0(2'-Benzyloxyacetophenone)
- 4010-33-7(2-acetylphenyl benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk